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Introduction
Biotin-PEG3-SH is a heterobifunctional crosslinker that has emerged as a pivotal tool in

biotechnology, offering a versatile solution for the precise modification and targeting of

biomolecules. This guide provides a comprehensive overview of its core applications,

supported by technical data and experimental insights. At its core, Biotin-PEG3-SH comprises

three key components: a biotin moiety for high-affinity binding to avidin and streptavidin, a

hydrophilic polyethylene glycol (PEG) spacer, and a reactive thiol (-SH) group for covalent

conjugation. This unique combination of features enables its use in a wide array of

sophisticated biotechnological applications, from targeted drug delivery to sensitive diagnostic

assays.

The biotin group provides an exceptionally strong and specific non-covalent interaction with

avidin and streptavidin, forming the basis for numerous detection and purification systems.[1]

The PEG spacer, a flexible chain of three ethylene glycol units, confers several advantageous

properties. It enhances the water solubility of the molecule and any biomolecule it is conjugated

to, which can prevent aggregation of labeled proteins.[2][3] Furthermore, the PEG linker acts

as a spacer arm that minimizes steric hindrance, allowing the biotin moiety to efficiently bind to

avidin or streptavidin.[1][4] The terminal sulfhydryl (thiol) group provides a reactive handle for

covalent attachment to various molecules. This thiol group can readily react with maleimides,

haloacetyl groups, or pyridyl disulfides to form stable thioether bonds.
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Core Applications in Biotechnology
The unique structural features of Biotin-PEG3-SH underpin its utility in a multitude of

biotechnological applications. These applications leverage the specific functionalities of its

constituent parts to achieve targeted labeling, delivery, and detection.

Bioconjugation and Protein Labeling
Biotin-PEG3-SH is extensively used for the biotinylation of proteins, antibodies, and peptides.

The thiol group allows for site-specific conjugation to cysteine residues on a protein or to other

thiol-containing molecules. This is particularly advantageous as it allows for a more controlled

and uniform labeling compared to reagents that target more abundant functional groups like

primary amines. The resulting biotinylated proteins can then be used in a variety of

downstream applications, including immunoassays, affinity chromatography, and cellular

imaging. The PEG spacer in these conjugates helps to maintain the biological activity of the

labeled protein by reducing aggregation and potential immunogenic effects.

Targeted Drug Delivery
The principle of biotin-receptor-mediated targeting is a promising strategy in drug delivery,

particularly for cancer therapy. Many cancer cells overexpress biotin receptors on their surface.

By conjugating a therapeutic agent to Biotin-PEG3-SH, the resulting complex can be

selectively delivered to these cancer cells, thereby increasing the therapeutic efficacy and

reducing off-target side effects. The PEG component in this system further enhances the

pharmacokinetic properties of the drug conjugate by increasing its circulation time and stability

in vivo.

Immunoassays and Diagnostics
The high affinity of the biotin-streptavidin interaction is a cornerstone of many sensitive

immunoassays, such as enzyme-linked immunosorbent assays (ELISAs). Biotin-PEG3-SH
can be used to label antibodies or antigens, which can then be captured on a streptavidin-

coated surface. The PEG spacer enhances the accessibility of the biotin group for binding to

streptavidin, leading to improved assay sensitivity. This approach is also utilized in the

development of diagnostic biosensors, where the specific capture of biotinylated targets on a

sensor surface can be translated into a detectable signal.
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Biosensor Development
Biotin-PEG3-SH plays a crucial role in the functionalization of biosensor surfaces. The thiol

group can be used to immobilize the molecule onto gold surfaces, a common material used in

various biosensing platforms like surface plasmon resonance (SPR) and graphene field-effect

transistors (GFETs). Once immobilized, the biotin moiety can be used to capture streptavidin,

which then serves as a versatile scaffold for the attachment of biotinylated recognition elements

such as antibodies or nucleic acid probes. This strategy allows for the development of highly

sensitive and specific biosensors for the detection of a wide range of analytes.

PROTAC Technology
A more recent and advanced application of Biotin-PEG3-SH is in the synthesis of Proteolysis

Targeting Chimeras (PROTACs). PROTACs are bifunctional molecules that recruit a target

protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of

the target protein. Biotin-PEG3-SH can be used as a linker in the synthesis of PROTACs,

connecting the target-binding ligand to the E3 ligase-binding ligand.

Quantitative Data Summary
The following table summarizes key chemical and physical properties of Biotin-PEG3-SH and

related compounds, providing a basis for experimental design and application.
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Property Value Source

Biotin-PEG3-SH

Molecular Weight 435.6 g/mol

Chemical Formula C18H33N3O5S2

Biotin-PEG3-amine

Molecular Weight 418.55 g/mol

Chemical Formula C18H34N4O5S

Purity ≥95%

CAS Number 359860-27-8

Biotin-PEG3-NHS ester

Molecular Weight 544.62 g/mol

Chemical Formula C23H36N4O9S

CAS Number 1253286-56-4

Biotin-PEG3-maleimide

Molecular Weight 569.67 g/mol

Chemical Formula C25H39N5O8S

Purity ≥ 95% (NMR)

CAS Number 1431618-70-0

Experimental Protocols
General Protocol for Protein Biotinylation using a
Maleimide-Reactive Biotin-PEG Reagent
This protocol provides a general guideline for labeling proteins containing free thiol groups with

a maleimide-functionalized biotin-PEG reagent, which is analogous to the reactivity of the thiol

on Biotin-PEG3-SH with a maleimide-functionalized protein.
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Materials:

Protein to be labeled (containing free sulfhydryl groups)

Biotin-PEGn-Maleimide

Reaction Buffer: 10-100 mM phosphate, Tris, or HEPES buffer, pH 6.5-7.5

Anhydrous DMSO or DMF to dissolve the biotin reagent

(Optional) TCEP (Tris(2-carboxyethyl)phosphine) for reducing disulfide bonds

Purification column (e.g., Sephadex G-25) or ultrafiltration device

Sodium azide and BSA for storage

Procedure:

Prepare the Protein Solution: Dissolve the protein in the reaction buffer at a concentration of

50-100 µM (e.g., 7.5-15 mg/mL for IgG).

(Optional) Reduction of Disulfide Bonds: To increase the number of available thiol groups,

disulfide bonds within the protein can be reduced. Add a 10-fold molar excess of TCEP to the

protein solution and incubate for approximately 30 minutes at room temperature. It is

recommended to perform this and the subsequent labeling step in an inert gas atmosphere

(e.g., nitrogen or argon) to prevent the re-formation of disulfide bonds.

Prepare the Biotin-PEGn-Maleimide Stock Solution: Immediately before use, dissolve the

Biotin-PEGn-Maleimide in anhydrous DMSO or DMF. The concentration will depend on the

desired molar excess for the labeling reaction.

Labeling Reaction: Add a 10- to 20-fold molar excess of the dissolved Biotin-PEGn-

Maleimide to the protein solution. The optimal molar ratio may need to be determined

empirically. Incubate the reaction for 2 hours at room temperature or overnight at 4°C.

Purification of the Biotinylated Protein: Remove the excess, unreacted biotin reagent by gel

filtration (e.g., using a Sephadex column) or by dialysis/ultrafiltration.
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Determine the Degree of Labeling: The extent of biotin incorporation can be estimated using

methods such as the HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay.

Storage: Add a stabilizing agent like BSA and a preservative like sodium azide to the purified

biotinylated protein solution and store at 4°C or -20°C.
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Caption: Workflow of Biotin-PEG3-SH mediated labeling and detection.
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Thiol-Maleimide Conjugation Chemistry
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Caption: Reaction scheme for thiol-maleimide conjugation.

Targeted Drug Delivery Concept
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Caption: Biotin-mediated targeted drug delivery to cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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